Cas no 1563324-52-6 (3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol)

• Product Name: 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol
• CAS No: 1563324-52-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6121897
• PubChem ID: 165664554
• Update Time: 2025-08-04

3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol
• 1563324-52-6
• EN300-1841247

• Inchi： 1S/C10H11NO3/c1-8-4-5-9(3-2-6-12)7-10(8)11(13)14/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： YOMMAVOJDDHSEJ-NSCUHMNNSA-N
• SMILES： [O-][N+](C1C=C(/C=C/CO)C=CC=1C)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol

Comprehensive Overview of 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol (CAS No. 1563324-52-6)

3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol (CAS No. 1563324-52-6) is a versatile organic compound with significant applications in pharmaceutical intermediates, agrochemicals, and specialty chemicals. This compound, characterized by its nitrophenyl and propenol functional groups, has garnered attention due to its unique structural properties and potential utility in synthetic chemistry. Researchers and industries are increasingly exploring its role in the development of novel bioactive molecules and functional materials, aligning with the growing demand for sustainable and high-performance chemical solutions.

The molecular structure of 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol features a conjugated system that enhances its reactivity, making it a valuable building block in organic synthesis. Its nitro group and hydroxyl group offer multiple sites for chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of green chemistry, where efficiency and minimal environmental impact are prioritized. Recent studies highlight its potential in catalysis and photocatalysis, addressing the rising interest in energy-efficient synthetic methods.

In the pharmaceutical sector, 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol is investigated for its role in synthesizing drug candidates targeting inflammation and metabolic disorders. Its structural motif is found in several small-molecule inhibitors, which are pivotal in drug discovery pipelines. Additionally, the compound's electron-withdrawing nitro group contributes to its stability and reactivity, making it a preferred choice for high-throughput screening applications. These attributes resonate with the current focus on precision medicine and personalized therapeutics.

From an industrial perspective, 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol is employed in the production of advanced polymers and coatings. Its ability to undergo polymerization and cross-linking reactions makes it suitable for creating materials with enhanced durability and performance. This aligns with the global push toward sustainable materials and circular economy practices, where resource efficiency and recyclability are key drivers. Companies are also exploring its use in electronic materials, leveraging its conjugated π-system for applications in organic electronics.

The synthesis and handling of 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol require adherence to stringent quality control protocols to ensure purity and consistency. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound. As regulatory frameworks evolve, compliance with REACH and other global chemical regulations remains critical for manufacturers and distributors. This underscores the importance of transparency and traceability in the chemical supply chain, topics that are increasingly relevant to stakeholders.

In summary, 3-(4-methyl-3-nitrophenyl)prop-2-en-1-ol (CAS No. 1563324-52-6) represents a compelling example of how specialty chemicals can drive innovation across multiple industries. Its applications in pharmaceuticals, materials science, and green chemistry highlight its versatility and potential for future advancements. As research continues to uncover new uses for this compound, its relevance in addressing contemporary challenges—such as sustainability and healthcare innovation—will likely grow, solidifying its position in the chemical landscape.